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Compound of Interest

Compound Name: Cy5-PEG4-acid

Cat. No.: B1192603 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cy5-PEG4-acid is a fluorescent labeling reagent widely used in bioconjugation and other life

science applications.[1] It features a bright, far-red fluorescent Cy5 dye, which is ideal for

experiments requiring low autofluorescence from biological specimens.[2] The molecule is

functionalized with a four-unit polyethylene glycol (PEG) spacer, which enhances its solubility in

aqueous media.[3][4] The terminal carboxylic acid group allows for the covalent attachment of

the dye to primary amines on target molecules, such as proteins or peptides, through the

formation of a stable amide bond in the presence of activators like EDC or DCC.[2][3] Proper

preparation, handling, and storage of Cy5-PEG4-acid stock solutions are critical for ensuring

experimental success and reproducibility.

Quantitative Data Summary
This section summarizes the key properties and recommended handling conditions for Cy5-
PEG4-acid.

Table 1: Physicochemical and Spectroscopic Properties of Cy5-PEG4-acid
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Property Value Reference

Molecular Weight (MW) ~766.4 g/mol [2][3]

Excitation Maximum (λmax) ~646 - 649 nm [3][4][5]

Emission Maximum (λem) ~662 - 667 nm [3][4][5]

Appearance Solid [3]

Purity >95% [3][4]

Note: The exact molecular weight can vary between batches due to hydration. Always refer to

the Certificate of Analysis (CofA) for the lot-specific molecular weight when preparing stock

solutions.[3]

Table 2: Solubility of Cy5-PEG4-acid

Solvent Solubility Reference

Water Soluble [3]

Dimethyl sulfoxide (DMSO) Soluble [3][4][6]

Dimethylformamide (DMF) Soluble [3][4][6]

Dichloromethane (DCM) Soluble [3][4][6]

For ease of handling, it is recommended to make a stock solution by dissolving the reagent in a

water-miscible organic solvent like DMSO or DMF.[7][8]

Table 3: Recommended Storage Conditions
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Form Condition Duration Reference

Solid (As Received) Dry, dark, -20°C
Long-term (months to

years)
[3][4][9]

Dry, dark, 0 - 4°C
Short-term (days to

weeks)
[3]

Stock Solution Aliquoted, dark, -20°C Long-term (months) [3][10]

Aliquoted, dark, 0 -

4°C

Short-term (days to

weeks)
[3]

Experimental Protocol: Stock Solution Preparation
This protocol provides a detailed methodology for preparing a stock solution of Cy5-PEG4-
acid.

2.1. Materials and Equipment

Cy5-PEG4-acid solid powder

High-purity, anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Microcentrifuge tubes or amber glass vials

Precision balance (if not using a pre-weighed vial)

Vortex mixer

Pipettes and sterile, low-retention tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

2.2. Safety Precautions

Always handle chemical reagents in a well-ventilated area.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses.[11]
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Refer to the Safety Data Sheet (SDS) for detailed hazard information and first-aid measures

before handling.[12]

Avoid inhalation of dust or contact with skin and eyes.

2.3. Experimental Workflow Diagram
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Caption: Workflow for Cy5-PEG4-acid Stock Solution Preparation.
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2.4. Step-by-Step Procedure

Equilibrate Reagent: Before opening, allow the vial containing the Cy5-PEG4-acid solid to

warm to room temperature for at least 20 minutes. This critical step prevents atmospheric

moisture from condensing inside the cold vial, which can hydrolyze and degrade the reagent.

[9]

Calculate Solvent Volume: Determine the volume of solvent required to achieve the desired

stock solution concentration. Use the lot-specific molecular weight provided on the Certificate

of Analysis.

Formula for calculating solvent volume:

Example Calculation for a 10 mM Stock Solution: Assuming 1 mg (0.001 g) of Cy5-PEG4-
acid with a MW of 766.4 g/mol :

Volume (L) = 0.001 g / [766.4 g/mol * 0.010 mol/L] = 0.0001304 L

Volume (µL) = 130.4 µL of solvent.

Reconstitute the Dye: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Carefully add the calculated volume of anhydrous DMSO or DMF to the vial.

Dissolve Completely: Cap the vial tightly and vortex at high speed for several minutes until

the dye is completely dissolved.[10] Visually inspect the solution to ensure no solid particles

remain.

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, divide the

stock solution into smaller, single-use aliquots in light-protected (e.g., amber) or foil-wrapped

microcentrifuge tubes.[10]

Store Properly: Store the aliquots in the dark at -20°C for long-term storage.[3][9] For short-

term use, aliquots may be stored at 4°C.[3]

Important Considerations and Best Practices
Prevent Photobleaching: Cy5 is susceptible to photobleaching.[13] Protect the solid reagent

and all solutions from direct sunlight and prolonged exposure to ambient light.[9] Perform all
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handling steps in a subdued lighting environment where possible.

Maintain Anhydrous Conditions: PEG reagents and fluorescent dyes can be sensitive to

moisture.[9] Use high-purity, anhydrous grade solvents (e.g., DMSO, DMF) and keep reagent

vials tightly sealed.[7][8] After use, purging the headspace of the stock solution vial with an

inert gas like argon or nitrogen can extend its shelf life.[9]

Avoid Contamination: Use sterile pipette tips and tubes to prevent microbial or chemical

contamination of your stock solution.

Limit Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the fluorescent dye.

Aliquoting the stock solution is the most effective way to preserve its quality.[10]

Confirm Concentration: If precise concentration is critical, the actual concentration of the

stock solution can be verified using spectrophotometry by measuring the absorbance at the

excitation maximum (~646 nm).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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